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Compound of Interest

Compound Name: 2,6-Diethylaniline-d15

Cat. No.: B1591745 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety and handling protocols for chemical reagents is paramount. This in-

depth technical guide provides a detailed overview of the safety data sheet (SDS) for 2,6-

Diethylaniline, a versatile intermediate in the synthesis of dyes, pigments, and pharmaceuticals.

This document summarizes critical safety information, including physical and chemical

properties, hazard classifications, and handling procedures, to ensure its safe use in a

laboratory setting. The information presented is aggregated from various chemical suppliers

and regulatory databases.

Chemical Identification and Physical Properties
2,6-Diethylaniline is a colorless to pale yellow or reddish-brown liquid with a slight amine odor.

[1] It is sparingly soluble in water.[1] Key identifiers and physical properties are summarized

below.
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Identifier Value

CAS Number 579-66-8[2]

Molecular Formula C10H15N[3]

Molecular Weight 149.23 g/mol [2]

Appearance
Colorless to pale yellow or reddish-brown

liquid[1]

Boiling Point 243 °C[2]

Melting Point 3-4 °C[3]

Flash Point 115 °C (closed cup)[2]

Density 0.906 g/mL at 25 °C[2]

Vapor Pressure 0.02 mmHg at 20 °C[2]

Hazard Identification and Classification
2,6-Diethylaniline is classified as harmful if swallowed.[2][4][5] It may also be harmful if inhaled

or absorbed through the skin, potentially causing respiratory tract, skin, and eye irritation.[4]

Absorption into the body can lead to the formation of methemoglobin, which may cause

cyanosis; the onset of these symptoms can be delayed.[6]

Hazard Classification Category

Acute Toxicity, Oral Category 4[2]

Signal Word: Warning[2]

Hazard Statements:

H302: Harmful if swallowed[2]

Precautionary Statements:

P264: Wash skin thoroughly after handling[5]
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P270: Do not eat, drink or smoke when using this product[5]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell[2]

P501: Dispose of contents/container to an approved waste disposal plant[5]
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2,6-Diethylaniline

Potential Hazards

Recommended Personal Protective Equipment

2,6-Diethylaniline

Harmful if Swallowed (H302)

Primary Hazard

Skin Irritation Eye Irritation Methemoglobin Formation

Protective Gloves Lab Coat Safety Goggles Respirator (if needed)
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Information Gathering

Hazard Assessment

Safe Handling & Emergency Procedures

Incident Response

Locate Safety Data Sheet

Identify Hazards
(Physical, Health, Environmental)

Review Toxicological Data
(LD50, Irritation, etc.)

Determine Required PPE

Implement Engineering Controls
(e.g., Fume Hood)

Follow Safe Handling Procedures

Know First-Aid Measures

Spill ResponsePlan for Proper Disposal Exposure Response

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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